Benzyl dibut-3-enylcarbamate

• IUPAC Name: benzyl N,N-bis(but-3-enyl)carbamate
• InChI: InChI=1S/C16H21NO2/c1-3-5-12-17(13-6-4-2)16(18)19-14-15-10-8-7-9-11-15/h3-4,7-11H,1-2,5-6,12-14H2
• InChI Key: CJZBGQVBZYTGLS-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN(CCC=C)C(=O)OCC1=CC=CC=C1
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

Benzyl dibut-3-enylcarbamate is a chemical compound with the molecular formula C16H21NO2 and a molecular weight of 259.35.

Synthesis Analysis

The synthesis of Benzyl dibut-3-enylcarbamate involves several steps. In one method, a solution of N-benzyl-N-(but-3-enyl)but-3-en-1-amine is stirred in toluene, to which benzyl chloroformate is added at 0 °C. The reaction mixture is then heated at 70 °C for 3 hours. After cooling to room temperature, it is basified with saturated NaHCO3, extracted with AcOEt, washed with brine, dried, concentrated, and chromatographed to give the product.

Scientific Research Applications

Energetic Materials and High Energy Density Compounds (HEDMs)

• The study explores the acid-catalyzed condensation reaction between benzyl carbamate and glyoxal in different polar protic and aprotic solvents. .

Synthesis routes and methods

Procedure details

11.2 mL benzylchloroformate was added to 14 g N-benzyl-N-(but-3-enyl)-but-3-en-1-amine in 100 mL toluene at 0° C. After being heated at 70° C. for 3 h, the reaction mixture was cooled to RT, basified with saturated aqueous sodium hydrogencarbonate solution, extracted with ethyl acetate, washed with brine, dried, concentrated, and purified by chromatographie on silica gel (hexane/ethyl acetate 20:1) to yield 16.8 g of the desired product. (M+H)+: 274